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Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972 Get Quote

In the laboratory, the choice between acetone and ethanol for cleaning glassware is a daily

consideration for researchers, scientists, and drug development professionals. Both are

effective solvents, but their performance, safety profiles, and optimal applications differ

significantly. This guide provides a data-driven comparison to inform the selection of the most

appropriate solvent for your specific laboratory needs.

Performance Comparison: A Quantitative Look
The cleaning efficacy of a solvent is primarily determined by its ability to dissolve unwanted

residues. While acetone is generally favored for its prowess in removing organic compounds,

ethanol's utility extends to disinfection and cleaning of less stubborn residues. The following

table summarizes the key quantitative differences between these two solvents.
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Property Acetone Ethanol Source(s)

Cleaning Efficacy

Solubility of Benzoic

Acid ( g/100g solvent

at 25°C)

~53 ~46 [1]

Solubility of

Naphthalene (mole

fraction at 25°C)

~0.28 ~0.08 [2]

Solubility of Sodium

Chloride ( g/100g

solvent at 25°C)

Negligible 0.065 [3][4]

Solubility of Copper

(II) Sulfate
Insoluble Slightly Soluble [5]

Physical Properties

Boiling Point (°C) 56.2 78.5 [2]

Vapor Pressure

(mmHg at 20°C)
184 44

Density (g/mL at

20°C)
0.791 0.789 [2]

Safety

Flash Point (°C) -18 13 [2]

OSHA Permissible

Exposure Limit (PEL)

- 8-hr TWA

1000 ppm 1000 ppm [6][7]

Environmental

Biodegradability Readily biodegradable Readily biodegradable

Volatile Organic

Compound (VOC)
Yes Yes
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Key Takeaways from the Data:

Acetone demonstrates superior dissolving power for non-polar organic compounds like

naphthalene and benzoic acid, making it the solvent of choice for cleaning glassware

contaminated with organic synthesis residues, greases, and oils.[1][2][8]

Ethanol shows better solubility for some polar compounds and certain inorganic salts

compared to acetone.[3][4] Its primary advantage lies in its disinfectant properties,

effectively killing bacteria and viruses.[4]

Safety and Handling: Acetone's significantly lower flash point makes it more flammable than

ethanol.[2] Both solvents have the same OSHA Permissible Exposure Limit, indicating

similar inhalation toxicity over an 8-hour workday.[6][7]

Drying Time: Acetone's higher vapor pressure and lower boiling point result in faster

evaporation, which can be advantageous for quick drying of glassware.[2]

Experimental Protocol: Evaluating Cleaning Efficacy
of Solvents
To quantitatively assess the cleaning effectiveness of acetone versus ethanol for a specific

laboratory contaminant, the following experimental protocol can be employed. This protocol is

based on gravimetric analysis, a standard method for determining the amount of residual

contamination.

Objective: To determine the percentage of a specific organic residue (e.g., vacuum grease)

removed from glass slides by acetone and ethanol.

Materials:

Glass microscope slides

A common laboratory organic residue (e.g., high-vacuum silicone grease)

Acetone (analytical grade)

Ethanol (95% or absolute)
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Analytical balance (readable to 0.0001 g)

Beakers

Forceps

Drying oven

Timer

Methodology:

Preparation of Contaminated Coupons:

Clean all glass slides thoroughly with a standard laboratory detergent, rinse with deionized

water, and dry completely in an oven.

Weigh each clean, dry slide on the analytical balance and record the initial weight (W1).

Apply a small, consistent amount of the organic residue to a defined area on each slide.

Weigh each contaminated slide and record the weight (W2). The initial mass of the

contaminant is (W2 - W1).

Cleaning Procedure:

Divide the contaminated slides into two groups: one for acetone cleaning and one for

ethanol cleaning.

For each group, immerse the slides individually in a beaker containing the respective

solvent (acetone or ethanol) for a fixed period (e.g., 1 minute) with gentle agitation.

Remove the slide from the solvent using clean forceps, allowing excess solvent to drain

off.

Allow the slides to air dry completely in a fume hood.

Final Weighing and Data Analysis:
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Once completely dry, weigh each cleaned slide and record the final weight (W3).

The mass of the remaining residue is (W3 - W1).

Calculate the percentage of residue removed for each slide using the following formula: %

Residue Removed = [((W2 - W1) - (W3 - W1)) / (W2 - W1)] * 100

Calculate the average percentage of residue removed for each solvent group and

compare the results.

Logical Workflow for Solvent Selection
The choice between acetone and ethanol is often dependent on the nature of the contaminant

and the subsequent application of the glassware. The following diagram illustrates a decision-

making workflow to guide this selection process.

Identify Contaminant

Greasy/Oily Organic Residue

Inorganic Salts / Polar Compounds

Biological Contamination
(e.g., bacteria, viruses)

Use Acetone

Initial Water Rinse Use Ethanol

Consider Acetone for Final Rinse
(for quick drying)

Click to download full resolution via product page

Caption: Decision workflow for selecting between acetone and ethanol for cleaning glassware.

Conclusion
Both acetone and ethanol are indispensable solvents in the laboratory. A data-driven approach

to solvent selection, considering both cleaning efficacy and safety, can enhance experimental

outcomes and ensure a safer laboratory environment. For the removal of stubborn organic

residues, acetone is the more powerful solvent.[4] For disinfection and the cleaning of more
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polar or inorganic contaminants, ethanol is a suitable and often safer choice.[4] For critical

applications, a multi-step cleaning process involving a detergent wash, water rinses, and a final

rinse with a volatile solvent like acetone to ensure rapid and complete drying is often the most

effective strategy.[9][10] Always consult the Safety Data Sheet (SDS) for each solvent and

follow appropriate institutional safety guidelines for their use and disposal.[11][12][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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